Cas no 88051-37-0 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-)

• Product Name: 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
• CAS No: 88051-37-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 647161
• PubChem ID: 10560189
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6-methyl-
• 5,8-dihydroxy-6-methyl-2,3-dihydronaphthalene-1,4-dione
• DTXSID80441730
• 88051-37-0

• Inchi： 1S/C11H10O4/c1-5-4-8(14)9-6(12)2-3-7(13)10(9)11(5)15/h4,14-15H,2-3H2,1H3
• InChI Key： GIVOCFHHDXGHJS-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C2C(CCC(C=21)=O)=O)O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų